Cas no 1115871-91-4 (methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate)

methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate structure
1115871-91-4 structure
Product Name:methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
CAS No:1115871-91-4
MF:C21H20N2O5S2
MW:444.523902893066
CID:5433910
PubChem ID:46391753
Update Time:2023-11-20

methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate Chemical and Physical Properties

Names and Identifiers

    • F3222-4739
    • methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
    • 1115871-91-4
    • STL104674
    • AKOS002145408
    • methyl 4-(3-(N,4-dimethylphenylsulfonamido)thiophene-2-carboxamido)benzoate
    • methyl 4-{[(3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophen-2-yl)carbonyl]amino}benzoate
    • methyl 4-[[3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carbonyl]amino]benzoate
    • Methyl 4-[[[3-[methyl[(4-methylphenyl)sulfonyl]amino]-2-thienyl]carbonyl]amino]benzoate
    • Inchi: 1S/C21H20N2O5S2/c1-14-4-10-17(11-5-14)30(26,27)23(2)18-12-13-29-19(18)20(24)22-16-8-6-15(7-9-16)21(25)28-3/h4-13H,1-3H3,(H,22,24)
    • InChI Key: LDHWNKRFGUKOBC-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(NC(C2SC=CC=2N(C)S(C2=CC=C(C)C=C2)(=O)=O)=O)C=C1

Computed Properties

  • Exact Mass: 444.08136409g/mol
  • Monoisotopic Mass: 444.08136409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.18±0.70(Predicted)

methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3222-4739-2μmol
methyl 4-[3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-amido]benzoate
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F3222-4739-20μmol
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F3222-4739-1mg
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F3222-4739-2mg
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F3222-4739-3mg
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F3222-4739-4mg
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F3222-4739-5mg
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F3222-4739-10mg
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1115871-91-4 90%+
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